2-adamantyl[2-(4-methoxyphenyl)ethyl]amine

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]adamantan-2-amine
• InChI: InChI=1S/C19H27NO/c1-21-18-4-2-13(3-5-18)6-7-20-19-16-9-14-8-15(11-16)12-17(19)10-14/h2-5,14-17,19-20H,6-12H2,1H3
• InChI Key: SZMDMWBJUKDRMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC2C3CC4CC(C3)CC2C4
• Molecular Formula: C19H27NO
• Molecular Weight: 285.4 g/mol

Description

2-adamantyl[2-(4-methoxyphenyl)ethyl]amine, also known as AEM, is a chemical compound that belongs to the class of psychoactive substances. It is a derivative of amphetamine and has been found to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine involves the inhibition of the reuptake of serotonin and dopamine by their respective transporters. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which results in an enhancement of their signaling. 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine has also been found to have an affinity for the sigma-1 receptor, which is a protein that is involved in the regulation of cellular stress responses.
Biochemical and Physiological Effects:
2-adamantyl[2-(4-methoxyphenyl)ethyl]amine has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to an enhancement of mood and a reduction in anxiety. 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine has also been found to increase the activity of the sigma-1 receptor, which can lead to an improvement in cognitive function and a reduction in cellular stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine for lab experiments is its high affinity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in the brain. 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine has also been found to have a relatively long half-life, which allows for longer experiments to be conducted. However, one limitation of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine is its potential for abuse, which can make it difficult to obtain and use in certain settings.

Future Directions

There are a number of future directions for the study of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine. One area of research is the development of more selective ligands for the serotonin transporter, which could lead to a better understanding of the role of serotonin in the brain. Another area of research is the investigation of the effects of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine on other neurotransmitter systems, such as the glutamate system. Additionally, the potential therapeutic applications of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine for the treatment of psychiatric disorders such as depression and anxiety should be explored further.

Synthesis Methods

The synthesis of 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine involves the reaction of 2-adamantanone with 4-methoxyphenylacetonitrile in the presence of lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to obtain 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine in its hydrochloride salt form. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

2-adamantyl[2-(4-methoxyphenyl)ethyl]amine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin transporter, which is a protein that plays a crucial role in the regulation of mood, appetite, and sleep. 2-adamantyl[2-(4-methoxyphenyl)ethyl]amine has also been found to have an affinity for the dopamine transporter, which is a protein that plays a role in the reward system of the brain.